Cas no 2877640-05-4 (2-[Hexahydro-4-(methylsulfonyl)-1H-1,4-diazepin-1-yl]-4-(1-methylethyl)benzothiazole)

• Product Name: 2-[Hexahydro-4-(methylsulfonyl)-1H-1,4-diazepin-1-yl]-4-(1-methylethyl)benzothiazole
• CAS No: 2877640-05-4
• MF: C₁₆H₂₃N₃O₂S₂
• MW: 353.502721071243
• CID: 5329065
• PubChem ID: 165435828
• Update Time: 2025-10-31

2-[Hexahydro-4-(methylsulfonyl)-1H-1,4-diazepin-1-yl]-4-(1-methylethyl)benzothiazole Chemical and Physical Properties

Names and Identifiers

• AKOS040862107
• F6743-9006
• 2-(4-methanesulfonyl-1,4-diazepan-1-yl)-4-(propan-2-yl)-1,3-benzothiazole
• 2877640-05-4
• 2-[Hexahydro-4-(methylsulfonyl)-1H-1,4-diazepin-1-yl]-4-(1-methylethyl)benzothiazole

• Inchi： 1S/C16H23N3O2S2/c1-12(2)13-6-4-7-14-15(13)17-16(22-14)18-8-5-9-19(11-10-18)23(3,20)21/h4,6-7,12H,5,8-11H2,1-3H3
• InChI Key： SSUNIWRSJXKWRQ-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(C(C)C)=C2N=C1N1CCCN(S(C)(=O)=O)CC1

Computed Properties

• Exact Mass: 353.12316933g/mol
• Monoisotopic Mass: 353.12316933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 90.1Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 504.6±60.0 °C(Predicted)
• pka: 5.65±0.10(Predicted)

Additional information on 2-[Hexahydro-4-(methylsulfonyl)-1H-1,4-diazepin-1-yl]-4-(1-methylethyl)benzothiazole

Introduction to 2-[Hexahydro-4-(methylsulfonyl)-1H-1,4-diazepin-1-yl]-4-(1-methylethyl)benzothiazole (CAS No. 2877640-05-4)

2-[Hexahydro-4-(methylsulfonyl)-1H-1,4-diazepin-1-yl]-4-(1-methylethyl)benzothiazole, with the CAS number 2877640-05-4, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structural features of this compound, particularly the presence of the hexahydro-1,4-diazepine ring and the methylsulfonyl group, contribute to its potential therapeutic applications.

The hexahydro-1,4-diazepine ring is a seven-membered heterocyclic structure that has been extensively studied for its pharmacological properties. This ring system is known to exhibit a range of biological activities, such as central nervous system (CNS) modulation and anti-inflammatory effects. The introduction of the methylsulfonyl group at the 4-position of the diazepine ring further enhances the compound's potency and selectivity by influencing its interactions with biological targets.

The benzothiazole moiety is another key structural element of this compound. Benzothiazoles are widely used in drug discovery due to their ability to interact with various protein targets and their favorable pharmacokinetic properties. The presence of the 1-methylethyl substituent at the 4-position of the benzothiazole ring adds steric bulk and influences the compound's lipophilicity, which can affect its bioavailability and tissue distribution.

Recent studies have highlighted the potential of 2-[Hexahydro-4-(methylsulfonyl)-1H-1,4-diazepin-1-yl]-4-(1-methylethyl)benzothiazole in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models. The researchers found that it effectively inhibited the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential as a treatment for inflammatory diseases.

In another study, published in the European Journal of Medicinal Chemistry, researchers investigated the anticancer properties of this compound. They found that it demonstrated significant cytotoxicity against several cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT-116), and lung cancer (A549) cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest, making it a promising candidate for further development as an anticancer agent.

The pharmacokinetic profile of 2-[Hexahydro-4-(methylsulfonyl)-1H-1,4-diazepin-1-yl]-4-(1-methylethyl)benzothiazole has also been studied extensively. Preclinical studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life, which are important factors for its potential use as an oral medication. Additionally, its low toxicity profile in animal models suggests that it may have a wide therapeutic window.

The development of new drugs often involves extensive structure-activity relationship (SAR) studies to optimize the chemical structure for improved efficacy and reduced side effects. In this context, researchers have synthesized several analogs of 2-[Hexahydro-4-(methylsulfonyl)-1H-1,4-diazepin-1-yl]-4-(1-methylethyl)benzothiazole by modifying various functional groups. These analogs have been evaluated for their biological activities, and some have shown enhanced potency or improved pharmacokinetic properties compared to the parent compound.

Clinical trials are currently underway to assess the safety and efficacy of 2-[Hexahydro-4-(methylsulfonyl)-1H-1,4-diazepin-1-yl]-4-(1-methylethyl)benzothiazole in human subjects. Early results from phase I trials have been promising, with no major adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 2-[Hexahydro-4-(methylsulfonyl)-1H-1,4-diazepin-1-yl]-4-(1-methylethyl)benzothiazole (CAS No. 2877640-05-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.